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Compound of Interest

Compound Name: Nopyl acetate

Cat. No.: B1679847 Get Quote

This guide provides immediate safety, handling, and disposal protocols for Nopyl acetate,

tailored for research, scientific, and drug development professionals. Following these

procedures is critical for ensuring laboratory safety and minimizing environmental impact.

Chemical Identifier:

Name: Nopyl acetate

CAS Number: 128-51-8

Molecular Formula: C13H20O2

Nopyl acetate is recognized as a skin sensitizer, a serious eye irritant, and toxic to aquatic life

with long-lasting effects.[1][2][3][4][5] Adherence to the following personal protective equipment

(PPE) and handling protocols is mandatory.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against exposure. The following table summarizes the

required and recommended equipment for handling Nopyl acetate.
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Protection Type Required Equipment
Specifications and

Recommendations

Eye and Face Protection
Safety glasses with side

shields or goggles.[6]

Must conform to EN 166 (EU)

or NIOSH (US) standards. A

face shield is recommended

when there is a splash hazard.

[3]

Skin Protection Chemical-resistant gloves.

Neoprene or nitrile rubber

gloves are suitable.[7] Gloves

must be inspected before use

and replaced if damaged.[2]

Lab coat or protective clothing.

An impervious apron or liquid-

impermeable clothing (Type 3

or 4) is recommended for

larger quantities or when

splashes are likely.[1][3]

Respiratory Protection
Not typically required with

adequate ventilation.

In case of insufficient

ventilation, aerosol generation,

or exceeding exposure limits, a

full-face respirator with an

organic vapor filter (Type A)

should be used.[2][6]

Footwear Closed-toe shoes.

Neoprene upper and sole,

resistant to hydrocarbons, are

recommended for significant

handling operations.[1]

Standard Operating Procedure for Handling Nopyl
Acetate
The following workflow outlines the key stages for safely handling Nopyl acetate in a

laboratory setting.
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Figure 1: Nopyl Acetate Handling Workflow

Experimental Protocols
1. Preparation and PPE:
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Ensure the work area is well-ventilated. An operational chemical fume hood is

recommended.

Confirm that an eyewash station and safety shower are accessible.[6]

Don all required PPE as specified in the table above before handling the chemical.

2. Chemical Handling:

Handle Nopyl acetate in a well-ventilated area.[2]

Avoid direct contact with skin and eyes.[2]

Use non-sparking tools and ground all equipment to prevent electrostatic discharge, as the

substance can be combustible.[2][3]

Keep containers tightly closed when not in use.[2]

3. Spill Response:

For small spills: Absorb with inert material such as dry sand, earth, or vermiculite.[3] Place

the absorbed material into a suitable container for disposal. Clean the spill area thoroughly.

[3]

For large spills: Evacuate non-essential personnel.[2] Eliminate all ignition sources.[3] Dike

the spill to prevent it from entering drains or waterways.[3] Cover with a plastic sheet to

prevent spreading.[3]

Contaminated work clothing should not be allowed out of the workplace and must be

decontaminated before reuse.[2][3][4]

4. First Aid Procedures:

If on skin: Immediately wash with plenty of soap and water.[2][6] If skin irritation or a rash

occurs, seek medical attention.[1][3]

If in eyes: Rinse cautiously with water for several minutes.[1][2] Remove contact lenses if

present and easy to do so. Continue rinsing.[1][2] If eye irritation persists, get medical
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advice.[1][3]

If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen.[2]

If swallowed: Rinse mouth with water. Do NOT induce vomiting.[2] Call a poison center or

doctor immediately.[2]

Disposal Plan
Proper disposal of Nopyl acetate and its containers is crucial to prevent environmental

contamination.

Chemical Waste: Nopyl acetate waste must be treated as hazardous. It should be collected

in a designated, labeled, and sealed container. Disposal should occur through a licensed

chemical destruction facility or by controlled incineration with flue gas scrubbing.[2] Do not

allow the chemical to enter drains or waterways.[2]

Contaminated Materials: Any materials used to clean up spills (e.g., absorbents, cloths) and

contaminated PPE must be disposed of as hazardous waste.

Container Disposal: Empty containers can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.[2] Alternatively, puncture the container to render it unusable and

dispose of it in a sanitary landfill, where regulations permit.[2]

By adhering to these safety protocols and operational plans, researchers and laboratory

personnel can handle Nopyl acetate safely and effectively, minimizing risks to themselves and

the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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